Cas no 879642-15-6 (4-phenyl-1λ?,7λ?-dithia-4-azaspiro[4.4]nonane-1,1,3,7,7-pentone)

• Product Name: 4-phenyl-1λ?,7λ?-dithia-4-azaspiro[4.4]nonane-1,1,3,7,7-pentone
• CAS No: 879642-15-6
• MF: C₁₂H₁₃NO₅S₂
• MW: 315.365320920944
• CID: 4786870
• PubChem ID: 22694170
• Update Time: 2026-02-27

4-phenyl-1λ?,7λ?-dithia-4-azaspiro[4.4]nonane-1,1,3,7,7-pentone Chemical and Physical Properties

Names and Identifiers

• 4-Phenyl-1,7lambda6-dithia-4-azaspiro[4.4]nonane-1,1,3,7,7-pentone
• 4-phenyl-1λ?,7λ?-dithia-4-azaspiro[4.4]nonane-1,1,3,7,7-pentone
• 4-phenyl-1lambda6,7lambda6-dithia-4-azaspiro[4.4]nonane-1,1,3,7,7-pentone
• EN300-101767
• 879642-15-6
• AKOS016400499
• 4-Phenyl-1,7-dithia-4-azaspiro[4.4]nonan-3-one 1,1,7,7-tetraoxide
• 1,1,7,7-tetraoxo-4-phenyl-1lambda6,7lambda6-dithia-4-azaspiro[4.4]nonan-3-one

• Inchi： 1S/C12H13NO5S2/c14-11-8-20(17,18)12(6-7-19(15,16)9-12)13(11)10-4-2-1-3-5-10/h1-5H,6-9H2
• InChI Key： RUWFRPATCCHKNR-UHFFFAOYSA-N
• SMILES： S1(CC(N(C2C=CC=CC=2)C21CCS(C2)(=O)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 315.02351486g/mol
• Monoisotopic Mass: 315.02351486g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 105